Cas no 57646-32-9 (D-Alanine, N-(2,6-dimethylphenyl)-)
57646-32-9 structure
Product Name:D-Alanine, N-(2,6-dimethylphenyl)-
CAS No:57646-32-9
MF:C11H15NO2
MW:193.242303133011
CID:1605506
PubChem ID:10262022
Update Time:2025-04-21
D-Alanine, N-(2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- D-Alanine, N-(2,6-dimethylphenyl)-
- (R)-N-(2,6-dimethylphenyl)alanine
- SCHEMBL1900149
- (R)-2-((2,6-Dimethylphenyl)amino)propanoic acid
- DTXSID701302713
- N-(2,6-Dimethylphenyl)-D-alanine
- 57646-32-9
-
- Inchi: 1S/C11H15NO2/c1-7-5-4-6-8(2)10(7)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)/t9-/m1/s1
- InChI Key: WMSDRWJBTDSIQR-SECBINFHSA-N
- SMILES: OC([C@@H](C)NC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
D-Alanine, N-(2,6-dimethylphenyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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